Cas no 883049-50-1 (6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbothioamide)

• Product Name: 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbothioamide
• CAS No: 883049-50-1
• MF: C₈H₇N₅S
• MW: 205.239678621292
• CID: 6308726
• PubChem ID: 2746789
• Update Time: 2024-01-05

6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carbothioamide
• Oprea1_354935
• 6-(1,2,4-triazol-1-yl)pyridine-3-carbothioamide
• AKOS000178394
• CCG-255685
• EN300-1841138
• NCGC00175712-01
• Maybridge4_004618
• 883049-50-1
• HMS1520D21

• Inchi： 1S/C8H7N5S/c9-8(14)6-1-2-7(11-3-6)13-5-10-4-12-13/h1-5H,(H2,9,14)
• InChI Key： ZQBCPTJTJSANLG-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=C(C=C1)N1C=NC=N1)N

Computed Properties

• Exact Mass: 205.04221642g/mol
• Monoisotopic Mass: 205.04221642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles